2,3-Dihydro-1-benzoxepine-4-sulfonyl chloride
Overview
Description
2,3-Dihydro-1-benzoxepine-4-sulfonyl chloride, also known as DBS-Cl, is a synthetic compound that belongs to the class of benzoxepines. It is widely used in scientific research for its ability to modify and regulate various biological processes. In
Scientific Research Applications
Medicinal Chemistry: Anticancer Research
2,3-Dihydro-1-benzoxepine-4-sulfonyl chloride: has been explored for its potential in anticancer research. Derivatives of benzoxepine, such as those synthesized from this compound, have shown promising results in inhibiting the growth of cancer cells . The compound’s ability to be incorporated into various molecular frameworks makes it a valuable tool for developing new chemotherapeutic agents.
Agriculture: Pesticide Development
In the agricultural sector, this compound’s derivatives are being studied for their use as pesticides. The benzoxepine ring system is known to possess biological activity that can be effective against certain pests, making it a candidate for the development of new, more efficient pesticides .
Industrial Chemistry: Pharmaceutical Intermediates
Industrially, 2,3-Dihydro-1-benzoxepine-4-sulfonyl chloride serves as an intermediate in the synthesis of various pharmaceuticals. Its reactive sulfonyl chloride group allows for further chemical modifications, which is crucial in the drug development process .
Environmental Science: Pollution Remediation
The compound’s derivatives may have applications in environmental science, particularly in pollution remediation. The reactivity of the sulfonyl chloride group could potentially be harnessed to create compounds that help in breaking down pollutants or in the synthesis of environmentally friendly materials .
Material Science: Advanced Material Synthesis
In material science, the compound is being investigated for its utility in the synthesis of advanced materials. Its incorporation into polymers or other materials could lead to the development of new materials with unique properties, such as increased strength or chemical resistance .
Analytical Chemistry: Chemical Analysis
Finally, in analytical chemistry, 2,3-Dihydro-1-benzoxepine-4-sulfonyl chloride and its derivatives can be used in the development of analytical methods. It could serve as a standard or reagent in various chemical analyses due to its well-defined structure and reactivity .
properties
IUPAC Name |
2,3-dihydro-1-benzoxepine-4-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO3S/c11-15(12,13)9-5-6-14-10-4-2-1-3-8(10)7-9/h1-4,7H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIQCEPFBSLNZHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2C=C1S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-1-benzoxepine-4-sulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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